Cas no 117762-99-9 (5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole)
117762-99-9 structure
Product Name:5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole
CAS No:117762-99-9
MF:C9H5Cl3N2O
MW:263.507798910141
CID:131610
PubChem ID:2798826
Update Time:2025-04-19
5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole,5-(chloromethyl)-3-(2,6-dichlorophenyl)-
- 1,2,4-Oxadiazole,5-(chloromethyl)-3-(2,6-dichlorophenyl)
- SCHEMBL2245541
- 117762-99-9
- DTXSID60384035
- FT-0730435
- DB-026293
-
- Inchi: 1S/C9H5Cl3N2O/c10-4-7-13-9(14-15-7)8-5(11)2-1-3-6(8)12/h1-3H,4H2
- InChI Key: HLKHQFLBFDOPKJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1=NOC(CCl)=N1)Cl
Computed Properties
- Exact Mass: 261.94700
- Monoisotopic Mass: 261.946746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.5
- Boiling Point: 384.7°Cat760mmHg
- Flash Point: 186.5°C
- Refractive Index: 1.585
- PSA: 38.92000
- LogP: 3.78220
5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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